Cas no 2228432-30-0 (3-bromo-5-methylbenzene-1-carbothioamide)

• Product Name: 3-bromo-5-methylbenzene-1-carbothioamide
• CAS No: 2228432-30-0
• MF: C₈H₈BrNS
• MW: 230.124819755554
• CID: 6023985
• PubChem ID: 58127723
• Update Time: 2025-06-09

3-bromo-5-methylbenzene-1-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 3-bromo-5-methylbenzene-1-carbothioamide
• EN300-1917030
• SCHEMBL12876024
• 2228432-30-0

• Inchi： 1S/C8H8BrNS/c1-5-2-6(8(10)11)4-7(9)3-5/h2-4H,1H3,(H2,10,11)
• InChI Key： GBYQJIRZWGLAQA-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(N)=S)C=C(C)C=1

Computed Properties

• Exact Mass: 228.95608g/mol
• Monoisotopic Mass: 228.95608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 58.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 3-bromo-5-methylbenzene-1-carbothioamide

Introduction to 3-bromo-5-methylbenzene-1-carbothioamide (CAS No. 2228432-30-0)

3-bromo-5-methylbenzene-1-carbothioamide, identified by the Chemical Abstracts Service Number (CAS No.) 2228432-30-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of benzothioamide derivatives, characterized by the presence of a sulfur atom in the benzene ring structure, which imparts unique reactivity and potential biological activity. The molecular structure incorporates both bromine and methyl substituents, which further influence its chemical properties and applications.

The synthesis of 3-bromo-5-methylbenzene-1-carbothioamide involves a series of well-defined chemical transformations, typically starting from commercially available aromatic precursors. The introduction of the bromine atom at the 3-position and the methyl group at the 5-position requires precise control over reaction conditions to ensure high yield and purity. The formation of the carbothioamide group at the 1-position is achieved through nucleophilic substitution or condensation reactions, depending on the synthetic route employed.

One of the most compelling aspects of 3-bromo-5-methylbenzene-1-carbothioamide is its versatility in serving as a key intermediate in the development of novel pharmaceutical agents. The benzothioamide core is a recognized pharmacophore in medicinal chemistry, known for its ability to interact with biological targets such as enzymes and receptors. Researchers have leveraged this scaffold to design molecules with potential therapeutic effects in various disease areas, including oncology, inflammation, and infectious diseases.

Recent studies have highlighted the importance of 3-bromo-5-methylbenzene-1-carbothioamide in the discovery of small-molecule inhibitors. For instance, modifications to this scaffold have led to compounds that exhibit inhibitory activity against specific kinases involved in cancer progression. The bromine substituent, in particular, has been shown to enhance binding affinity through halogen bonding interactions, a phenomenon that has been extensively studied in drug design. Furthermore, the methyl group at the 5-position can be engineered to fine-tune solubility and metabolic stability, critical factors for drug candidate optimization.

The role of 3-bromo-5-methylbenzene-1-carbothioamide extends beyond kinase inhibition. Emerging research suggests its utility in developing antimicrobial agents, where the benzothioamide moiety contributes to disrupting bacterial cell wall synthesis or interfering with essential metabolic pathways. The structural features of this compound make it an attractive candidate for further derivatization, allowing chemists to explore a wide range of biological activities.

In addition to its pharmaceutical applications, 3-bromo-5-methylbenzene-1-carbothioamide has found utility in materials science. The presence of both bromine and sulfur atoms provides opportunities for cross-coupling reactions, such as Suzuki or Stille couplings, which are pivotal in constructing complex organic molecules. These reactions are widely used in synthesizing polymers, organic electronics, and advanced materials where precise molecular architecture is essential.

The synthesis and handling of 3-bromo-5-methylbenzene-1-carbothioamide must be conducted under controlled conditions to ensure safety and reproducibility. While it is not classified as a hazardous material under standard regulations, proper laboratory protocols should be followed to minimize exposure risks. Storage conditions should prioritize stability, avoiding moisture and light exposure which can degrade sensitive functional groups.

As research continues to evolve, the applications of 3-bromo-5-methylbenzene-1-carbothioamide are expected to expand. Advances in computational chemistry and high-throughput screening technologies are enabling researchers to rapidly evaluate derivatives of this compound for new biological activities. The integration of machine learning models with experimental data has further accelerated the discovery process, allowing for more targeted modifications based on predictive insights.

In conclusion,3-bromo-5-methylbenzene-1-carbothioamide (CAS No. 2228432-30-0) represents a valuable building block in modern chemical synthesis and drug development. Its unique structural features make it suitable for diverse applications across pharmaceuticals and materials science. As ongoing research uncovers new possibilities for this compound,its significance is poised to grow further within the scientific community.